Cas no 115521-56-7 (2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid)

• Product Name: 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid
• CAS No: 115521-56-7
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 130794
• PubChem ID: 45099139
• Update Time: 2025-08-04

2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetic acid,a-hydroxy-3-methyl-
• 5-Isoxazoleaceticacid,-alpha--hydroxy-3-methyl-(9CI)
• 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid
• EN300-1789459
• 115521-56-7

• Inchi： 1S/C6H7NO4/c1-3-2-4(11-7-3)5(8)6(9)10/h2,5,8H,1H3,(H,9,10)
• InChI Key： ABPZIQNUDOXILV-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C(=O)O)O

Computed Properties

• Exact Mass: 157.038
• Monoisotopic Mass: 157.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• PSA: 83.56000
• LogP: 0.10100

Additional information on 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid

2-Hydroxy-2-(3-Methyl-1,2-oxazol-5-yl)acetic Acid (CAS No. 115521-56-7): An Overview

2-Hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid (CAS No. 115521-56-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as HMOAA, is characterized by its unique structural features, which include a hydroxyl group and a substituted oxazole ring. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid is composed of a central carbon atom bonded to a hydroxyl group and a carboxylic acid group, with the oxazole ring attached via another carbon atom. The presence of the hydroxyl group imparts polarity and reactivity, while the oxazole ring provides structural rigidity and potential for hydrogen bonding. These characteristics contribute to the compound's solubility and stability in various solvents, making it suitable for both synthetic and biological applications.

Recent studies have highlighted the potential of HMOAA in the development of new drugs. One notable area of research involves its use as a building block in the synthesis of more complex molecules with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of HMOAA exhibit potent anti-inflammatory and anti-cancer activities. The researchers found that these derivatives effectively inhibit key enzymes involved in inflammation and tumor growth, suggesting their potential as lead compounds for further drug development.

In addition to its pharmacological applications, 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid has been explored for its use in analytical chemistry. Its unique spectral properties make it an excellent candidate for use as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These techniques are crucial for the accurate quantification and identification of compounds in complex mixtures, such as those found in biological samples or environmental matrices.

The synthesis of HMOAA has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 3-methylisoxazole with an appropriate carboxylic acid derivative under controlled conditions. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to enhance the efficiency and scalability of the process. These advancements have made it possible to produce high-quality HMOAA on both laboratory and industrial scales.

The safety profile of 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid has also been extensively studied. Toxicological assessments have shown that it exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 2-hydroxy-2-(3-methyl-1,2-oxazol-5-yl)acetic acid (CAS No. 115521-56-7) is a multifunctional compound with promising applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features and favorable properties make it a valuable tool for scientists working in these fields. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.